Cas no 91393-49-6 (2-(2-Chlorophenyl)-cyclohexanone)

2-(2-Chlorophenyl)-cyclohexanone is a chlorinated cyclohexanone derivative with a phenyl substituent at the 2-position. This compound is of interest in organic synthesis due to its structural features, which make it a versatile intermediate for pharmaceuticals, agrochemicals, and specialty chemicals. The presence of the chlorophenyl group enhances reactivity, facilitating further functionalization through reactions such as nucleophilic substitution or reduction. Its cyclohexanone core provides a rigid framework, useful in stereoselective synthesis. The compound is typically handled under controlled conditions due to its reactivity and potential sensitivity to moisture or light. Proper storage and handling are recommended to maintain stability and purity for laboratory or industrial applications.
2-(2-Chlorophenyl)-cyclohexanone structure
91393-49-6 structure
Product Name:2-(2-Chlorophenyl)-cyclohexanone
CAS No:91393-49-6
MF:C12H13ClO
MW:208.684022665024
MDL:MFCD03090804
CID:787746
PubChem ID:4374110
Update Time:2025-06-08

2-(2-Chlorophenyl)-cyclohexanone Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 2-(2-chlorophenyl)-
    • 2-(2-chlorophenyl)cyclohexan-1-one
    • 2-(2-Chlorophenyl)-cyclohexanone
    • 2-(2-Chlorophenyl)cyclohexanone (ACI)
    • Cyclohexanone, 2-(o-chlorophenyl)- (6CI, 7CI)
    • 2-(o-Chlorophenyl)cyclohexan-1-one
    • UOEXWLLNMGAJDD-UHFFFAOYSA-N
    • DB-121555
    • CS-0245608
    • 91393-49-6
    • EN300-307383
    • 2-(2-chloro-phenyl)-cyclohexanone
    • SCHEMBL1617179
    • AKOS005216997
    • 2-(2-Chlorophenyl)cyclohexanone
    • G74681
    • MFCD03090804
    • DTXSID30402558
    • AKOS017478260
    • SY033800
    • MDL: MFCD03090804
    • Inchi: 1S/C12H13ClO/c13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)14/h1,3,5,7,10H,2,4,6,8H2
    • InChI Key: UOEXWLLNMGAJDD-UHFFFAOYSA-N
    • SMILES: O=C1C(C2C(Cl)=CC=CC=2)CCCC1

Computed Properties

  • Exact Mass: 208.065
  • Monoisotopic Mass: 208.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 3.3

2-(2-Chlorophenyl)-cyclohexanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C379405-25mg
2-(2-Chlorophenyl)-cyclohexanone
91393-49-6
25mg
$196.00 2023-05-18
TRC
C379405-250mg
2-(2-Chlorophenyl)-cyclohexanone
91393-49-6
250mg
$ 1200.00 2023-09-08
Ambeed
A747456-1g
2-(2-Chlorophenyl)cyclohexanone
91393-49-6 97%
1g
$572.0 2024-05-30
eNovation Chemicals LLC
Y1009559-1kg
2-(2-Chlorophenyl)cyclohexanone
91393-49-6 95%
1kg
$9850 2024-07-28
Enamine
EN300-307383-0.05g
2-(2-chlorophenyl)cyclohexan-1-one
91393-49-6 95.0%
0.05g
$101.0 2025-03-19
Enamine
EN300-307383-0.1g
2-(2-chlorophenyl)cyclohexan-1-one
91393-49-6 95.0%
0.1g
$152.0 2025-03-19
Enamine
EN300-307383-0.25g
2-(2-chlorophenyl)cyclohexan-1-one
91393-49-6 95.0%
0.25g
$216.0 2025-03-19
Enamine
EN300-307383-0.5g
2-(2-chlorophenyl)cyclohexan-1-one
91393-49-6 95.0%
0.5g
$407.0 2025-03-19
Enamine
EN300-307383-1.0g
2-(2-chlorophenyl)cyclohexan-1-one
91393-49-6 95.0%
1.0g
$528.0 2025-03-19
Enamine
EN300-307383-2.5g
2-(2-chlorophenyl)cyclohexan-1-one
91393-49-6 95.0%
2.5g
$1034.0 2025-03-19

2-(2-Chlorophenyl)-cyclohexanone Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium bicarbonate ,  Dess-Martin periodinane Solvents: Dichloromethane ;  rt
1.2 Reagents: Sodium thiosulfate Solvents: Water
Reference
p-Toluenesulfonic acid catalysed fluorination of α-branched ketones for the construction of fluorinated quaternary carbon centres
Tang, Shi-Zhong; et al, Chemical Communications (Cambridge, 2018, 54(87), 12377-12380

Production Method 2

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: D-Tartaric acid Solvents: Mesitylene ;  24 h, 110 °C
Reference
Transition metal-free synthesis of α-aryl ketones via oxyallyl cation capture with arylboronic acids
Huang, Wei-Hua; et al, Organic Chemistry Frontiers, 2020, 7(17), 2480-2485

Production Method 3

Reaction Conditions
1.1 Reagents: Pyrrolidine Catalysts: Acridinium, 3,6-bis(dimethylamino)-9-[4-(dimethylamino)-2,6-dimethoxyphenyl]-9,1… Solvents: Acetonitrile ;  48 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  neutralized
Reference
Photoredox α-arylation of carbonyl compounds
Hossain, Mubarak Md; et al, ChemRxiv, 2021, 1, 1-23

Production Method 4

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 1 h, -78 °C
1.2 Reagents: Boron trifluoride etherate ;  -78 °C; -78 °C
1.3 Reagents: Sodium bicarbonate Solvents: Water ;  -78 °C
2.1 Reagents: Sodium bicarbonate ,  Dess-Martin periodinane Solvents: Dichloromethane ;  rt
2.2 Reagents: Sodium thiosulfate Solvents: Water
Reference
p-Toluenesulfonic acid catalysed fluorination of α-branched ketones for the construction of fluorinated quaternary carbon centres
Tang, Shi-Zhong; et al, Chemical Communications (Cambridge, 2018, 54(87), 12377-12380

Production Method 5

Reaction Conditions
1.1 Reagents: Methanesulfonamide ,  Potassium ferricyanide Catalysts: Osmium tetroxide ,  (DHQ)2PHAL
2.1 Reagents: Trifluoromethanesulfonic acid ;  5 h, -20 °C
Reference
Asymmetric synthesis of (S)- and (R)-norketamine via Sharpless asymmetric dihydroxylation/Ritter amination sequence
Biermann, Manfred; et al, Tetrahedron Letters, 2015, 56(20), 2608-2610

Production Method 6

Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid Solvents: Toluene ;  reflux
2.1 Reagents: Methanesulfonamide ,  Potassium ferricyanide Catalysts: Osmium tetroxide ,  (DHQ)2PHAL
3.1 Reagents: Trifluoromethanesulfonic acid ;  5 h, -20 °C
Reference
Asymmetric synthesis of (S)- and (R)-norketamine via Sharpless asymmetric dihydroxylation/Ritter amination sequence
Biermann, Manfred; et al, Tetrahedron Letters, 2015, 56(20), 2608-2610

Production Method 7

Reaction Conditions
1.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ;  4 h, rt
Reference
Novel Chelating Phosphonite Ligands: Syntheses, Structures, and Nickel-Catalyzed Hydrocyanation of Olefins
Goethlich, Alexander P. V.; et al, Organometallics, 2008, 27(10), 2189-2200

Production Method 8

Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: Tris(dibenzylideneacetone)dipalladium ,  1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: 1,4-Dioxane ;  20 h, 100 °C
Reference
Palladium-catalyzed intramolecular O-arylation of enolates: Application to benzo[b]furan synthesis
Willis, Michael C.; et al, Organic Letters, 2004, 6(25), 4755-4757

Production Method 9

Reaction Conditions
1.1 Solvents: Acetonitrile ;  15 - 45 min, 50 °C
2.1 Reagents: Triethylamine Catalysts: D-Tartaric acid Solvents: Mesitylene ;  24 h, 110 °C
Reference
Transition metal-free synthesis of α-aryl ketones via oxyallyl cation capture with arylboronic acids
Huang, Wei-Hua; et al, Organic Chemistry Frontiers, 2020, 7(17), 2480-2485

Production Method 10

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Diethyl ether ,  Tetrahydrofuran ;  -110 °C; 45 min, -110 °C
1.2 Reagents: Boron trifluoride etherate ;  -110 °C; 1 h, -110 °C; -110 °C → 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ;  4 h, rt
Reference
Novel Chelating Phosphonite Ligands: Syntheses, Structures, and Nickel-Catalyzed Hydrocyanation of Olefins
Goethlich, Alexander P. V.; et al, Organometallics, 2008, 27(10), 2189-2200

Production Method 11

Reaction Conditions
1.1 Reagents: Trifluoromethanesulfonic acid ;  5 h, -20 °C
Reference
Asymmetric synthesis of (S)- and (R)-norketamine via Sharpless asymmetric dihydroxylation/Ritter amination sequence
Biermann, Manfred; et al, Tetrahedron Letters, 2015, 56(20), 2608-2610

Production Method 12

Reaction Conditions
1.1 Reagents: Trifluoromethanesulfonic acid ,  Sulfuric acid ;  6 h, 25 °C
Reference
Asymmetric synthesis of (S)- and (R)-norketamine via Sharpless asymmetric dihydroxylation/Ritter amination sequence
Biermann, Manfred; et al, Tetrahedron Letters, 2015, 56(20), 2608-2610

Production Method 13

Reaction Conditions
1.1 Reagents: Magnesium ,  Iodine Solvents: Diethyl ether
1.2 Solvents: Diethyl ether
1.3 Reagents: Ammonium chloride
2.1 Reagents: p-Toluenesulfonic acid Solvents: Toluene ;  reflux
3.1 Reagents: Methanesulfonamide ,  Potassium ferricyanide Catalysts: Osmium tetroxide ,  (DHQ)2PHAL
4.1 Reagents: Trifluoromethanesulfonic acid ;  5 h, -20 °C
Reference
Asymmetric synthesis of (S)- and (R)-norketamine via Sharpless asymmetric dihydroxylation/Ritter amination sequence
Biermann, Manfred; et al, Tetrahedron Letters, 2015, 56(20), 2608-2610

2-(2-Chlorophenyl)-cyclohexanone Raw materials

2-(2-Chlorophenyl)-cyclohexanone Preparation Products

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd